Cas no 2171655-92-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid
• CAS No: 2171655-92-6
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6560919
• PubChem ID: 165547833
• Update Time: 2025-10-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid
• 2171655-92-6
• EN300-1490647
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[2-(hydroxymethyl)morpholin-4-yl]-4-oxobutanoic acid

• Inchi： 1S/C24H26N2O7/c27-13-15-12-26(9-10-32-15)23(30)21(11-22(28)29)25-24(31)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,27H,9-14H2,(H,25,31)(H,28,29)
• InChI Key： NSVSHRLROFGOGT-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CO

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid (CAS No. 2171655-92-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid (CAS No. 2171655-92-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino-morpholinyl-butyric acid, is characterized by its unique structural features and potential applications in drug development. The compound's structure includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a morpholine ring, and a butyric acid moiety, making it a versatile building block for the synthesis of bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which makes it an ideal choice for the preparation of complex peptides and peptidomimetics. The presence of the morpholine ring imparts additional functional groups that can be exploited for further chemical modifications, enhancing the compound's utility in drug design. The butyric acid moiety, on the other hand, contributes to the compound's solubility and stability, which are crucial factors in pharmaceutical applications.

Recent studies have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups allows for the creation of molecules with enhanced binding affinity to viral targets, potentially leading to more effective antiviral therapies.

In addition to antiviral applications, this compound has also been explored for its potential in cancer therapy. A study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid exhibit significant cytotoxic activity against various cancer cell lines. The morpholine ring and the Fmoc protecting group play crucial roles in modulating the compound's biological activity, making it a promising lead for further optimization and development.

The synthetic route for preparing 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid involves several well-established chemical transformations. The synthesis typically begins with the protection of an amino group using Fmoc chloride, followed by the introduction of the morpholine ring through a nucleophilic substitution reaction. The final step involves the formation of the butyric acid moiety via a condensation reaction with an appropriate carboxylic acid derivative. This multi-step process ensures high purity and yield, making it suitable for large-scale production.

The physicochemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(hydroxymethyl)morpholin-4-yl-4-oxobutanoic acid have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which is advantageous for its use in biological assays and formulation development. Its stability under various conditions has also been evaluated, with results indicating that it remains stable at room temperature and under neutral pH conditions.

In terms of safety and toxicity, preliminary studies have shown that 3-{(9H-fluoren−9−yl)methoxycarbonyl}amino)-4−2−(hydroxymethyl)morpholin−4−yl−4−oxobutanoic acid has low toxicity when administered at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be considered for clinical trials. These assessments typically include in vitro cytotoxicity tests, animal toxicity studies, and pharmacokinetic evaluations to ensure that the compound is safe and effective for human use.

The future prospects for 3-{(9H-fluoren−9−yl)methoxycarbonyl}amino)-4−2−(hydroxymethyl)morpholin−4−yl−4−oxobutanoic acid are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and broaden its therapeutic applications. For example, efforts are being made to improve its bioavailability and reduce potential side effects through rational drug design approaches. Additionally, collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of new derivatives with enhanced therapeutic potential.

In conclusion, 3-{(9H-fluoren−9−yl)methoxycarbonyl}amino)-4−2−(hydroxymethyl)morpholin−4−yl−4−oxobutanoic acid (CAS No. 2171655–92–6) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.